Cas no 900641-10-3 (4-ethyl-4H,5H,6H,7H-thieno3,2-cpyridine)

• Product Name: 4-ethyl-4H,5H,6H,7H-thieno3,2-cpyridine
• CAS No: 900641-10-3
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 2625006
• PubChem ID: 6485296
• Update Time: 2025-11-02

4-ethyl-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-4H,5H,6H,7H-thieno3,2-cpyridine
• CS-0248144
• MFCD07366381
• SCHEMBL1868649
• AKOS000125052
• 4-ethyl-4H,5H,6H,7H-thieno[3,2-c]pyridine
• 900641-10-3
• 4-Ethyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine
• DTXSID00424489
• DB-412681
• EN300-39243
• HMS1700B16
• 4-ethyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• URYVPKBHQRLGHP-UHFFFAOYSA-N
• 4-ethyl-4H,5H,6H,7H-thieno(3,2-c)pyridine
• 834-328-8

• MDL： MFCD07366381
• Inchi： 1S/C9H13NS/c1-2-8-7-4-6-11-9(7)3-5-10-8/h4,6,8,10H,2-3,5H2,1H3
• InChI Key： URYVPKBHQRLGHP-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2CC

Computed Properties

• Exact Mass: 167.07687059g/mol
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 4-ethyl-4H,5H,6H,7H-thieno3,2-cpyridine

Comprehensive Overview of 4-Ethyl-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 900641-10-3): Properties, Applications, and Industry Insights

4-Ethyl-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 900641-10-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the thienopyridine family, a class of molecules known for their versatile biological activities and applications in drug development. The presence of both thiophene and pyridine rings in its structure contributes to its unique physicochemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for thienopyridine derivatives has surged due to their potential in designing novel therapeutics, particularly in the fields of central nervous system (CNS) disorders and cardiovascular diseases. Researchers are actively exploring the structure-activity relationship (SAR) of 4-ethyl-4H,5H,6H,7H-thieno[3,2-c]pyridine to optimize its efficacy and safety profiles. This compound's lipophilicity and hydrogen-bonding capacity are key factors driving its investigation as a drug candidate.

The synthesis of CAS No. 900641-10-3 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. Analytical methods like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are critical for characterizing this compound and ensuring its quality for research purposes.

Beyond pharmaceuticals, 4-ethyl-4H,5H,6H,7H-thieno[3,2-c]pyridine has shown promise in material science applications. Its electron-rich heterocyclic system makes it a potential building block for organic semiconductors and conductive polymers. With the growing interest in flexible electronics and optoelectronic devices, this compound is being studied for its charge transport properties and thermal stability.

From an industrial perspective, the scalable production of 900641-10-3 requires careful consideration of green chemistry principles to minimize environmental impact. Many manufacturers are adopting solvent-free reactions and biocatalysts to enhance sustainability. The compound's patent landscape is also evolving, with several applications filed for its derivatives in therapeutic formulations and functional materials.

For researchers working with 4-ethyl-4H,5H,6H,7H-thieno[3,2-c]pyridine, proper storage conditions (typically under inert atmosphere at low temperatures) and handling protocols are essential to maintain stability. The compound's spectral data and crystallographic information are well-documented in scientific literature, facilitating its identification and characterization in various studies.

As the scientific community continues to investigate thienopyridine-based compounds, CAS No. 900641-10-3 remains a focus of innovation. Its combination of structural versatility and biological relevance positions it as a valuable tool for addressing current challenges in medicinal chemistry and advanced materials. Future research directions may explore its potential in targeted drug delivery systems and energy storage applications, further expanding its industrial significance.